Cas no 70862-15-6 (1,4-Butanediamine,N1,N1'-1,3-propanediylbis-)
70862-15-6 structure
Product Name:1,4-Butanediamine,N1,N1'-1,3-propanediylbis-
CAS No:70862-15-6
MF:C11H28N4
MW:216.366822242737
CID:563963
PubChem ID:125776
Update Time:2025-04-19
1,4-Butanediamine,N1,N1'-1,3-propanediylbis- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Butanediamine,N1,N1'-1,3-propanediylbis-
- 1,13-Diamino-5,9-diazatridecane
- canavalmine
- N,N'-BIS(4-AMINOBUTYL)-1 3-PROPANEDIAMINE
- N'-[3-(4-aminobutylamino)propyl]butane-1,4-diamine
- 1,4-Butanediamine, N,N''-1,3-propanediylbis-
- 70862-15-6
- SCHEMBL3054702
- (4-aminobutyl)({3-[(4-aminobutyl)amino]propyl})amine
- CHEBI:191821
- N,N''-1,3-Propanediylbis-1,4-Butanediamine
- N,N''-1,3-Propanediylbis[1,4-butanediamine]
- DTXSID60221097
-
- Inchi: 1S/C11H28N4/c12-6-1-3-8-14-10-5-11-15-9-4-2-7-13/h14-15H,1-13H2
- InChI Key: RZOHQCYUTFAJLA-UHFFFAOYSA-N
- SMILES: N(CCCCN)CCCNCCCCN
Computed Properties
- Exact Mass: 216.231397
- Monoisotopic Mass: 216.231397
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 12
- Complexity: 96.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -0.7
- Topological Polar Surface Area: 76.1
Experimental Properties
- Density: 0.92
- Boiling Point: 341.1°C at 760 mmHg
- Flash Point: 187.8°C
- Refractive Index: 1.484
1,4-Butanediamine,N1,N1'-1,3-propanediylbis- Related Literature
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
70862-15-6 (1,4-Butanediamine,N1,N1'-1,3-propanediylbis-) Related Products
- 4317-79-7(N-tetradecylpropane-1,3-diamine)
- 71-44-3(Spermine)
- 68956-56-9(dipentene fluka spec. purified fraction of terpene hydrocarb)
- 5538-95-4(N1-Dodecylpropane-1,3-diamine)
- 13360-63-9(N-Ethyl-n-butylamine)
- 124-20-9(Spermidine)
- 20193-21-9(N-Propylbutylamine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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